Cas no 127680-32-4 (Ethyl (2S)-2-amino-3-[(tert-butyldimethylsilyl)oxy]propanoate)

• Product Name: Ethyl (2S)-2-amino-3-[(tert-butyldimethylsilyl)oxy]propanoate
• CAS No: 127680-32-4
• MF: C₁₁H₂₅NO₃Si
• MW: 247.406604528427
• CID: 6421009
• PubChem ID: 14447119
• Update Time: 2025-05-20

Ethyl (2S)-2-amino-3-[(tert-butyldimethylsilyl)oxy]propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2S)-2-amino-3-[(tert-butyldimethylsilyl)oxy]propanoate
• L-Serine, O-[(1,1-dimethylethyl)dimethylsilyl]-, ethyl ester
• 127680-32-4
• EN300-6747678
• A1-35097
• Ethyl (2S)-2-amino-3-[tert-butyl(dimethyl)silyl]oxypropanoate

• Inchi： 1S/C11H25NO3Si/c1-7-14-10(13)9(12)8-15-16(5,6)11(2,3)4/h9H,7-8,12H2,1-6H3/t9-/m0/s1
• InChI Key： FUMPDRVQQMHKOT-VIFPVBQESA-N
• SMILES： C(OCC)(=O)[C@H](CO[Si](C(C)(C)C)(C)C)N

Computed Properties

• Exact Mass: 247.16037019g/mol
• Monoisotopic Mass: 247.16037019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 253.6±20.0 °C(Predicted)
• pka: 6.17±0.33(Predicted)

Additional information on Ethyl (2S)-2-amino-3-[(tert-butyldimethylsilyl)oxy]propanoate

Research Brief on Ethyl (2S)-2-amino-3-[(tert-butyldimethylsilyl)oxy]propanoate (CAS: 127680-32-4)

Ethyl (2S)-2-amino-3-[(tert-butyldimethylsilyl)oxy]propanoate (CAS: 127680-32-4) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often utilized as a key intermediate in the synthesis of biologically active molecules, plays a crucial role in the development of peptide-based therapeutics and prodrugs. Recent studies have highlighted its potential in enhancing the stability and bioavailability of peptide drugs, making it a valuable tool in medicinal chemistry.

One of the primary applications of Ethyl (2S)-2-amino-3-[(tert-butyldimethylsilyl)oxy]propanoate is in the synthesis of protected amino acids, which are essential for the construction of complex peptide structures. The tert-butyldimethylsilyl (TBS) group in this compound serves as a protective moiety for the hydroxyl group, enabling selective reactions during peptide coupling. Recent advancements in solid-phase peptide synthesis (SPPS) have further underscored the importance of such protected intermediates in achieving high yields and purity in peptide production.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl (2S)-2-amino-3-[(tert-butyldimethylsilyl)oxy]propanoate as a building block for the synthesis of novel antimicrobial peptides. The study demonstrated that the incorporation of this derivative into peptide sequences significantly improved their resistance to enzymatic degradation, thereby enhancing their therapeutic potential. These findings open new avenues for the development of next-generation antimicrobial agents with improved pharmacokinetic properties.

Another notable application of this compound is in the field of prodrug design. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) detailed the use of Ethyl (2S)-2-amino-3-[(tert-butyldimethylsilyl)oxy]propanoate in the development of prodrugs for poorly soluble active pharmaceutical ingredients (APIs). The study reported that the TBS-protected amino acid derivative facilitated the formation of ester prodrugs, which exhibited enhanced solubility and controlled release profiles in vitro. This approach holds promise for improving the delivery of hydrophobic drugs, particularly in oral formulations.

Despite its utility, the synthesis and handling of Ethyl (2S)-2-amino-3-[(tert-butyldimethylsilyl)oxy]propanoate present certain challenges. Recent research has focused on optimizing the synthetic routes to improve yield and reduce costs. A 2024 study in Organic Process Research & Development highlighted a novel catalytic method for the asymmetric synthesis of this compound, achieving enantiomeric excess (ee) values greater than 99%. This advancement is expected to streamline the production process and make the compound more accessible for large-scale applications.

In conclusion, Ethyl (2S)-2-amino-3-[(tert-butyldimethylsilyl)oxy]propanoate (CAS: 127680-32-4) continues to be a pivotal intermediate in chemical biology and pharmaceutical research. Its applications in peptide synthesis, prodrug design, and antimicrobial development underscore its versatility and importance. Ongoing research efforts are likely to further expand its utility, addressing current limitations and unlocking new therapeutic possibilities. Researchers and industry professionals are encouraged to stay abreast of the latest developments in this area to leverage its full potential.